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Compound of Interest

Compound Name: Phenyl b-D-galactoside
CAS No.: 2818-58-8
Cat. No.: B1580619
Get Quote
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Executive Summary

Phenyl ngcontent-ng-c4120160419="" nghost-ng-c3115686525="" class="inline ng-star-
inserted">

-D-galactoside (Phenyl
-Gal) is a synthetic aryl-glycoside substrate for

-galactosidase (EC 3.2.1.23). Unlike ONPG (which yields yellow o-nitrophenol) or X-Gal (which
yields a blue precipitate), Phenyl

-Gal releases phenol upon enzymatic hydrolysis.

This unique property renders it a critical tool for positive selection and toxicity screening.
Because phenol is bacteriostatic or bactericidal at released concentrations, Phenyl

-Gal is often employed to select for lac-negative mutants (which survive) or to study
"autocytotoxicity" in lac-constitutive strains. It is a non-inducing substrate, meaning it requires
an inducer (e.g., IPTG) to be metabolized by the lac operon in wild-type strains.
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Physicochemical Profile

Property

Specification

Chemical Name

Phenyl

-D-galactopyranoside

CAS Number 2818-58-8
Molecular Formula
Molecular Weight 256.25 g/mol
Appearance White to off-white crystalline powder
Typically
Purity Grade
(TLC/HPLC)
Melting Point 152-156 °C
: . (
Optical Rotation
, water)

Reaction Product

D-Galactose + Phenol

Solubility Dynamics & Preparation Protocols

Phenyl

-Gal exhibits "amphiphilic-like" solubility issues; it is hydrophilic enough to be sparingly soluble
in water but hydrophobic enough (due to the phenyl ring) to require co-solvents for high-

concentration stocks.

A. Solubility Profile

o Water: Sparingly soluble. Solutions up to 2% (20 mg/mL) can be prepared but often require

gentle heating (warm water bath, ~40°C) to dissolve completely.

¢ Organic Solvents (Recommended for Stock):
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o DMSO (Dimethyl Sulfoxide): Highly soluble (>20 mg/mL). Preferred for freezing stocks.
o Ethanol/Methanol: Soluble, but evaporation can lead to concentration changes over time.

o DMF (Dimethylformamide): Soluble.[1][2]

B. Protocol: Preparation of 20 mg/mL Stock Solution

This protocol ensures a stable stock for addition to agar media or liquid broth.
» Weighing: Accurately weigh 200 mg of Phenyl

-Gal powder.

¢ Solvent Choice:

o For Immediate Use: Add 10 mL of distilled water. Vortex vigorously. If turbidity persists,
warm in a 37-45°C water bath for 5-10 minutes until clear.

o For Long-Term Storage: Add 10 mL of sterile DMSO. Vortex until dissolved.
 Sterilization:
o Agqueous: Filter sterilize using a 0.22

m PES or PVDF membrane. Do not autoclave the substrate directly, as heat can induce
spontaneous hydrolysis (browning).

o DMSO: DMSO is generally bacteriostatic, but filtration through a solvent-compatible filter
(nylon/PTFE) is recommended for critical cell culture work.

C. Protocol: Preparation of Selective Agar Plates

To use Phenyl

-Gal for selection (Phenol toxicity):

» Prepare LB or Minimal A agar and autoclave.

e Cool agar to 50-55°C.
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e Add Phenyl

-Gal stock to a final concentration of 0.05% — 0.2% (w/v) (typically 0.5 — 2 mg/mL).

e Crucial Step: Add IPTG (0.1 — 1 mM final) if the strain is not constitutive for lacZ, as Phenyl
-Gal does not induce the operon.

Stability & Degradation Mechanisms[10]

The stability of Phenyl

-Gal is governed by the integrity of the

-glycosidic bond.

Stability Factors[8][9][10][11]

e pH Sensitivity: Stable at neutral pH (6.5-7.5).
o Acidic pH (< 5.0): Risk of acid-catalyzed hydrolysis.

o Alkaline pH (> 8.5): Increases rate of spontaneous hydrolysis and oxidation of the phenol
product (browning).

e Temperature:
o Solid State:[2] Stable for years at -20°C.[2]

o Solution: Aqueous solutions should be prepared fresh or stored at -20°C for < 1 month.
Repeated freeze-thaw cycles can cause precipitation.

 Light: Protect from strong light, which can promote oxidation of any released phenol,
darkening the solution.

Mechanism of Action & Selection

The following diagram illustrates the enzymatic pathway and the selection logic used in
microbiology.
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-Gal hydrolysis. Note that IPTG is required for induction in wild-type strains. The release of
phenol drives the selection pressure.

Troubleshooting & Common Issues

Issue

Probable Cause

Corrective Action

Precipitation in Agar

Stock added to agar that was

too hot or too cold.

Cool agar to exactly 50°C. Add
stock dropwise while stirring.
Use DMSO stock to improve

dispersion.

No Growth of Controls

Phenol concentration too high.

Titrate Phenyl

-Gal concentration. Standard
range is 0.5-2.0 mg/mL.

Sensitivity varies by strain.

No Selection (False Growth)

Lack of induction.

Phenyl

-Gal is non-inducing.[3] Ensure
IPTG is added to the media.

Browning of Media

Spontaneous hydrolysis or

oxidation.

Check pH of buffer (keep <
8.0).[4][1][5] Store plates in the
dark. Do not autoclave the
substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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